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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178 Get Quote

N-Methyl-N-phenylbenzamide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-phenylbenzamide, a

tertiary amide with applications in organic synthesis and potential relevance in medicinal

chemistry. This document details its fundamental chemical properties, outlines a common

synthetic route with a detailed experimental protocol, and presents a visual workflow of the

synthesis.

Core Molecular and Physical Properties
N-Methyl-N-phenylbenzamide, also known as N-methylbenzanilide, is a substituted amide

derivative. Its core quantitative data are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₁₄H₁₃NO [1][2][3][4]

Molecular Weight 211.26 g/mol [3][5][6]

CAS Number 1934-92-5 [1][2][3]

Appearance Solid [5]

Melting Point 56-58 °C [5]

Boiling Point 341.3 °C at 760 mmHg [4]

Density 1.1 ± 0.1 g/cm³ [5]

Flash Point 154.4 °C [4]

Solubility

Insoluble in water; Soluble in

many organic solvents such as

alcohols and ethers.[5]

Synthesis of N-Methyl-N-phenylbenzamide
A common and effective method for the synthesis of N-Methyl-N-phenylbenzamide is the

Schotten-Baumann reaction, which involves the acylation of a secondary amine with an acyl

chloride in the presence of a base. In this case, N-methylaniline is acylated by benzoyl

chloride.

Experimental Protocol: Synthesis via Schotten-
Baumann Reaction
This protocol details the synthesis of N-Methyl-N-phenylbenzamide from N-methylaniline and

benzoyl chloride.

Materials:

N-Methylaniline

Benzoyl chloride
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10% aqueous sodium hydroxide solution

Dichloromethane (or another suitable inert organic solvent)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-methylaniline in dichloromethane. Begin

stirring the solution vigorously.

Addition of Base: While stirring, add a 10% aqueous sodium hydroxide solution to the flask.

The reaction mixture will now be biphasic.

Acylation: Cool the mixture in an ice bath. Slowly add benzoyl chloride dropwise to the

stirred solution. Maintain the temperature of the reaction mixture below 10 °C during the

addition.

Reaction Progression: After the complete addition of benzoyl chloride, remove the ice bath

and allow the reaction mixture to warm to room temperature. Continue stirring for an

additional 1-2 hours to ensure the reaction goes to completion.

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

Washing: Wash the organic layer sequentially with:

Dilute hydrochloric acid (to remove any unreacted N-methylaniline).

Saturated aqueous sodium bicarbonate solution (to neutralize any remaining benzoyl

chloride and acid).

Brine (saturated aqueous sodium chloride solution).
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent. Concentrate the filtrate under reduced

pressure using a rotary evaporator to obtain the crude product.

Purification: The crude N-Methyl-N-phenylbenzamide can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final

product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-Methyl-N-
phenylbenzamide via the Schotten-Baumann reaction.
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Caption: Workflow for the synthesis of N-Methyl-N-phenylbenzamide.

Signaling Pathways and Logical Relationships
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At present, there is limited specific information available in the public domain regarding the

direct involvement of N-Methyl-N-phenylbenzamide in defined biological signaling pathways.

Its utility is primarily established in the realm of synthetic chemistry as an intermediate.

However, the benzamide functional group is a common scaffold in various biologically active

molecules, suggesting that derivatives of N-Methyl-N-phenylbenzamide could potentially

interact with biological targets. Further research would be required to elucidate any such

interactions.

The logical relationship in its application is straightforward: its chemical structure allows for

further modification, making it a valuable starting material for the synthesis of more complex

molecules with potential pharmaceutical or other industrial applications.
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Caption: Logical relationship of N-Methyl-N-phenylbenzamide in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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